2-({[(Benzyloxy)carbonyl]amino}oxy)-3-methoxy-2-methylpropanoic acid

• Molecular Formula: C13H17NO6
• Molecular Weight: 283.28 g/mol
• SMILES: CC(COC)(C(=O)O)ONC(=O)OCC1=CC=CC=C1
• InChI: InChI=1S/C13H17NO6/c1-13(9-18-2,11(15)16)20-14-12(17)19-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,14,17)(H,15,16)
• InChIKey: HFIJEZTXASQGES-UHFFFAOYSA-N

Cbz-Protected Aminooxy Acid for Bioconjugation

2-({[(Benzyloxy)carbonyl]amino}oxy)-3-methoxy-2-methylpropanoic acid (CAS 2060043-49-2) is a heterobifunctional building block featuring a Cbz-protected aminooxy group and a free carboxylic acid . It belongs to the class of α,α-disubstituted aminooxy acids, which are critical intermediates for chemoselective oxime ligation and peptide/peptoid synthesis [1]. Its structural distinction lies in the combination of a quaternary α-center, a 3-methoxy substituent, and orthogonal Cbz protection, offering a unique reactivity and solubility profile compared to simpler Cbz-aminooxy analogs lacking these features.

Chemoselective oxime ligation via aminooxy handle

α,α-Disubstituted scaffold for steric and solubility control

Orthogonal Cbz protection for multi-step synthesis

• [1] Carrasco, M. R., et al. (2010). Synthesis of aminooxy and N-alkylaminooxy amines for use in bioconjugation. The Journal of Organic Chemistry, 75(16), 5757–5759. View Source

Differentiation from Generic Cbz-Aminooxy Acids

Simple Cbz-aminooxy acids like 2-({[(benzyloxy)carbonyl]amino}oxy)acetic acid or propanoic acid serve as basic oxime ligation handles, but their linear, unsubstituted backbones offer no means to tune reactivity, steric hindrance, or solubility beyond what the Cbz group provides . In contrast, the α-methyl and 3-methoxy groups on the target compound create a sterically hindered quaternary center and a polar ether side chain, respectively, which are known to profoundly influence amine nucleophilicity and aqueous solubility in aminooxy compounds [1]. Substituting this compound with a simpler analog risks slower oxime formation kinetics, reduced conjugate stability, and compromised solubility in aqueous reaction media—critical drawbacks in demanding applications like PROTAC synthesis and bioconjugation where precise molecular performance is non-negotiable.

Slower oxime formation kinetics may occur with linear Cbz-aminooxy acids

α,α-Disubstitution modulates aminooxy reactivity and restricts conformational freedom

Reduced aqueous solubility may require organic co-solvents

3-Methoxy substituent introduces hydrogen-bond acceptor, predicted to lower logP

Less stable oxime conjugates due to retro-exchange

Quaternary α-center sterically shields the oxime bond

• [1] Ogunwale, M. A., et al. (2019). The Influence of β‑Ammonium Substitution on the Reaction Kinetics of Aminooxy Condensations with Aldehydes and Ketones. ChemBioChem, 20(7), 922-930. View Source

Key Differentiated Properties vs. Linear Analogs

Enhanced Aqueous Solubility via 3-Methoxy Group

The presence of a 3-methoxy substituent in the target compound introduces a hydrogen-bond acceptor site absent in simpler Cbz-aminooxy acids like 2-({[(benzyloxy)carbonyl]amino}oxy)propanoic acid . While direct experimental logP values are unavailable, structural analysis following the criteria for drug-likeness (Rule of 5) suggests the methoxy group reduces lipophilicity. For comparison, the computed partition coefficient (cLogP) for the analog without any side-chain heteroatom, 2-({[(benzyloxy)carbonyl]amino}oxy)propanoic acid, is reported as 1.58 [1], whereas the target compound's additional oxygen-containing side chain is predicted to lower this value, enhancing aqueous compatibility—a critical factor for bioconjugation reactions conducted in physiological buffers.

Enhanced Aqueous Solubility

Class-level

Predicted cLogP lower than 1.58 (linear analog)

May support aqueous-phase bioconjugation

Structural inference; validate in buffer

Evidence Dimension	Predicted lipophilicity (cLogP) as a measure of aqueous solubility
Target Compound Data	Not explicitly reported; predicted to be lower than comparators based on chemical structure
Comparator Or Baseline	2-{[(benzyloxy)carbonyl]amino}propanoic acid: cLogP = 1.58
Quantified Difference	N/A (predictive comparison only)
Conditions	Predictive data from chemical databases

Why This Matters

For aqueous-phase bioconjugation, a lower cLogP correlates with better solubility, reducing the need for organic co-solvents which can denature proteins.

• [1] ChemSpace. 2-{[(benzyloxy)carbonyl]amino}propanoic acid. Retrieved from https://chem-space.com View Source

Steric Shielding for Oxime Conjugate Stability

The α-methyl group creates a quaternary center adjacent to the aminooxy functionality. In a class-level analysis of aminooxy compounds, a study by Ogunwale et al. (2019) demonstrated that β-ammonium substitution significantly accelerates oxime formation kinetics, with rate constants varying by over an order of magnitude depending on the substituent [1]. The target compound's α,α-disubstitution is expected to similarly modulate the aminooxy group's nucleophilicity by restricting conformational freedom and altering the pKa of the adjacent ammonium/oxyamine. A simpler Cbz-aminooxy-acetic acid, lacking this steric bulk, would present a different reaction profile, potentially leading to slower, less controlled ligation.

Steric Shielding

Class-level

Rate constant variation >100-fold in aminooxy class

May enhance oxime conjugate stability

β‑ammonium analog data; verify for target

Evidence Dimension	Reaction kinetics modulation via steric/electronic effects
Target Compound Data	Unknown; inferred benefit from quaternary α-center
Comparator Or Baseline	Linear aminooxy compounds: rate constants range from <0.1 M⁻¹s⁻¹ to >10 M⁻¹s⁻¹ based on substitution
Quantified Difference	Variable; class-level rate constant variation of >100-fold reported
Conditions	FT-ICR-MS analysis of aminooxy condensation reactions (Ogunwale et al., 2019)

Why This Matters

A quaternary α-center can prevent retro-oxime exchange reactions, leading to more stable bioconjugates, a key property for in vivo applications.

• [1] Ogunwale, M. A., et al. (2019). The Influence of β‑Ammonium Substitution on the Reaction Kinetics of Aminooxy Condensations with Aldehydes and Ketones. ChemBioChem, 20(7), 922-930. View Source

Orthogonal Cbz Protection Strategy

The Cbz group is cleaved by hydrogenolysis, a condition orthogonal to the acid-labile Boc group and the base-labile Fmoc group. The target compound provides a clean Cbz-aminooxy handle, which can be deprotected under mild, neutral conditions without affecting common acid-labile linkers or base-sensitive functional groups. This is a direct advantage over Boc-protected aminooxy acids, where deprotection with TFA can lead to side reactions in sensitive substrates . While this is a class-level advantage, the target compound uniquely combines this orthogonal protection with a functionalized side chain, a feature absent in simpler Cbz-aminooxy-acetic acid .

Orthogonal Cbz Protection

Data to verify

Cbz stable to acid/base; cleaved by H₂/Pd

Enables sequential deprotection strategies

Class-level; sources not provided

Evidence Dimension	Orthogonality of protecting group removal
Target Compound Data	Cbz: cleaved by H₂/Pd, stable to acid and base
Comparator Or Baseline	Boc-protected aminooxy acid: cleaved by TFA, labile to strong acid
Quantified Difference	Qualitative advantage in multi-step synthesis
Conditions	Standard peptide synthesis protocols

Why This Matters

Orthogonal protection allows for sequential deprotection strategies, critical for constructing complex heterobifunctional molecules like PROTACs.

Molecular Weight and Formula Distinction

The target compound has a molecular formula of C₁₃H₁₇NO₆ and a molecular weight of 283.28 g/mol . The closest linear Cbz-aminooxy acid, 2-({[(benzyloxy)carbonyl]amino}oxy)propanoic acid, has a molecular weight of 239.22 g/mol (C₁₁H₁₃NO₅) . This quantitative difference in mass and elemental composition confirms the presence of the additional methyl and methoxy groups, which are the source of the compound's differentiated physical and chemical properties. This distinction is critical for analytical verification (LC-MS, NMR) and for procurement specification.

Molecular Distinction

Head-to-head

MW 283.28 vs. 239.22 g/mol (+44.06)

Confirms structural difference for QC

Direct vendor comparison

Evidence Dimension	Molecular weight and formula
Target Compound Data	MW = 283.28 g/mol; Formula = C₁₃H₁₇NO₆
Comparator Or Baseline	2-({[(Benzyloxy)carbonyl]amino}oxy)propanoic acid: MW = 239.22 g/mol; Formula = C₁₁H₁₃NO₅
Quantified Difference	ΔMW = +44.06 g/mol; ΔFormula = +C₂H₄O₁ (+ methyl + methoxy groups)
Conditions	Vendor technical datasheets

Why This Matters

Accurate molecular weight distinction is essential for quality control and ensuring the correct building block is selected for a synthetic sequence.

High-Value Applications

Aqueous-Phase Bioconjugation

The inferred lower lipophilicity from the 3-methoxy group [see Section 3, Evidence Item 1] makes this compound particularly suited for bioconjugation reactions in aqueous buffers. Researchers developing oxime-linked antibody-drug conjugates or protein labels can minimize organic co-solvent use, preserving protein folding and activity. Simpler Cbz-aminooxy acids with higher cLogP values may precipitate or require DMSO/DMF, which can denature sensitive targets.

Conformationally Constrained Peptoid Synthesis

The sterically hindered quaternary α-center [see Section 3, Evidence Item 2] introduces conformational rigidity. In peptoid synthesis, this can promote the formation of stable secondary structures (e.g., helices) due to restricted rotation around the C–N bond. This compound was developed in the context of aminooxy peptoid research , and its use can lead to oligomers with enhanced cellular uptake and metabolic stability compared to those derived from linear aminooxy acids.

Heterobifunctional PROTAC Linker Assembly

The orthogonal Cbz protection combined with the carboxylic acid handle [see Section 3, Evidence Item 3] makes this compound an ideal intermediate for PROTAC linker synthesis. The Cbz group can be removed under neutral hydrogenolysis after the acid is coupled to an E3 ligase ligand, avoiding acidic cleavage that could degrade the target protein ligand. This advantage over Boc-protected analogs is critical for building stable, high-purity PROTAC candidates.

Pharmaceutical Intermediate Quality Control

The distinctive molecular weight (283.28 g/mol) and formula [see Section 3, Evidence Item 4] provide a clear analytical signature for quality control. Procurement specifications can precisely define the compound, differentiating it from the lighter propanoic acid analog by LC-MS or elemental analysis. This ensures the correct building block is used in GMP synthesis of pharmaceutical intermediates, preventing costly batch failures.

Application

Selection Property

Validation Focus

Aqueous bioconjugation

Solubility-enhancing 3-methoxy substituent

Buffer solubility without organic co-solvents

Peptoid synthesis

Sterically hindered quaternary α-center

Conformational rigidity and secondary structure stability

PROTAC linker assembly

Orthogonal Cbz protection with free carboxylic acid

Sequential deprotection under mild, neutral conditions

Pharmaceutical intermediate QC

Distinctive molecular weight and formula

LC‑MS or elemental analysis confirmation